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Abstract

This technical guide provides a comprehensive overview of 2-(4-lodophenyl)ethanol, a key
halogenated aromatic alcohol. The document details its chemical identity, including its IUPAC
name and various synonyms, and presents its physicochemical properties in a structured
format. A significant focus is placed on a validated laboratory-scale synthesis protocol via the
reduction of 2-(4-iodophenyl)acetic acid, with an emphasis on the mechanistic rationale and
procedural safety. Furthermore, this guide explores the compound's critical role as a versatile
building block in medicinal chemistry and drug development, supported by examples from the
scientific literature. This document is intended to serve as a vital resource for researchers,
chemists, and professionals in the pharmaceutical and life sciences industries, providing both
foundational knowledge and practical insights into the synthesis and application of this
important chemical intermediate.

Introduction: The Significance of Halogenated
Phenethyl Alcohols in Modern Drug Discovery
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Phenethyl alcohols and their derivatives are a class of compounds that form the structural
backbone of numerous biologically active molecules, including neurotransmitters, hormones,
and a wide array of pharmaceuticals. The introduction of a halogen atom, such as iodine, onto
the phenyl ring—as in the case of 2-(4-lodophenyl)ethanol—profoundly influences the
molecule's steric and electronic properties. The iodine substituent can enhance metabolic
stability, modulate lipophilicity, and provide a reactive handle for further synthetic
transformations, such as cross-coupling reactions (e.g., Suzuki, Sonogashira, Heck). These
characteristics make 2-(4-lodophenyl)ethanol a highly valuable and sought-after intermediate
in the synthesis of complex molecular architectures for drug discovery and development. Its
utility spans from the creation of novel small-molecule inhibitors to the development of
sophisticated imaging agents.

Compound Profile: 2-(4-lodophenyl)ethanol

A precise understanding of a compound's identity and properties is fundamental to its effective
application in a research and development setting.

Nomenclature and Chemical Identity
e IUPAC Name: 2-(4-iodophenyl)ethan-1-ol[1][2]

e Common Synonyms: 4-lodophenethyl alcohol, p-lodophenethyl alcohol, Benzeneethanol, 4-
iodo-, 4-lodophenylethylalcohol[1][3]

e CAS Number: 52914-23-5[1][3]
e Molecular Formula: CsHolO[1][3]
e Molecular Weight: 248.06 g/mol [1][3]

e InChl Key: GYUSTTSSRXDFKG-UHFFFAOYSA-N

Physicochemical Properties

The physical and chemical properties of 2-(4-lodophenyl)ethanol dictate its handling, storage,
and reaction conditions. These are summarized in the table below.
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Property Value References
Appearance Off-white to yellow solid [1]

Melting Point 48-49 °C [1]

Boiling Point 275.7 °C at 760 mmHg [3]

Density 1.749 g/cm3 [11[3]

Flash Point 121 °C [1]

pKa 14.79 + 0.10 (Predicted) [1]

Storage Temperature 2-8°C, protect from light [1]

Synthesis and Mechanistic Considerations

The most common and reliable laboratory-scale synthesis of 2-(4-lodophenyl)ethanol involves
the reduction of the corresponding carboxylic acid, 2-(4-iodophenyl)acetic acid. This method is
favored for its high selectivity and relatively mild reaction conditions.

Synthetic Route: Reduction of 2-(4-lodophenyl)acetic
acid

The conversion of a carboxylic acid to a primary alcohol is a fundamental transformation in
organic synthesis. While strong reducing agents like lithium aluminum hydride (LAH) are

effective, borane complexes offer a safer and more chemoselective alternative, avoiding the
reduction of other sensitive functional groups.
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Caption: Experimental workflow for the synthesis of 2-(4-lodophenyl)ethanol.
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Detailed Experimental Protocol

Causality and experimental choices are explained in italics.

e Preparation: To a 250 mL round-bottom flask equipped with a magnetic stir bar and a
nitrogen inlet, add 2-(4-iodophenyl)acetic acid (2.00 g, 7.63 mmol).

o Expertise: The use of a nitrogen atmosphere is crucial to prevent the introduction of
moisture, which would quench the highly reactive borane reagent, leading to lower yields.

 Dissolution: Add anhydrous tetrahydrofuran (THF, 150 mL) to the flask and stir until the acid
is fully dissolved.

o Expertise: Anhydrous THF is the solvent of choice due to its ability to dissolve the starting
material and its compatibility with the borane reagent. Its relatively low boiling point also
facilitates removal during the workup.

o Addition of Reducing Agent: Slowly add borane-tetrahydrofuran complex (1.0 M solution in
THF, 7.63 mL, 7.63 mmol) dropwise to the stirred solution at room temperature.

o Expertise: A slow, dropwise addition is essential to control the exothermic reaction and
prevent the formation of byproducts. Adding the reagent too quickly can lead to a
dangerous temperature increase and reduced selectivity.

o Reaction: Stir the reaction mixture continuously for 6 hours at room temperature.

o Expertise: A 6-hour reaction time is typically sufficient for the complete reduction of the
carboxylic acid. The progress of the reaction can be monitored by Thin Layer
Chromatography (TLC) by observing the disappearance of the starting material spot.

e Quenching and Workup: Upon completion, carefully dilute the reaction mixture with a
saturated sodium chloride solution. Adjust the pH to approximately 13 with an aqueous
sodium hydroxide solution.

o Expertise: The reaction is quenched to destroy any excess borane. Basification is
necessary to deprotonate the borate esters formed during the reaction, making the desired
alcohol product more soluble in the organic extraction solvent.
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o Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50
mL). Combine the organic phases.

» Drying and Isolation: Dry the combined organic layers over anhydrous sodium sulfate. Filter
to remove the drying agent and concentrate the filtrate under reduced pressure to yield the
crude product.[1]

o Trustworthiness: The resulting light orange solid (yield ~33%) can often be used in
subsequent reactions without further purification.[1] For applications requiring high purity,
the product can be purified by column chromatography on silica gel.

o Characterization: The identity and purity of the product should be confirmed by analytical
techniques such as NMR spectroscopy and mass spectrometry. The expected low-resolution
mass spectrometry (ESI) result is m/z 271.1 [M+Na]*.[1]

Applications in Medicinal Chemistry and Drug
Development

2-(4-lodophenyl)ethanol is not typically an active pharmaceutical ingredient (API) itself but
serves as a crucial precursor and building block in the synthesis of a wide range of biologically
active molecules.

Role as a Versatile Synthetic Intermediate

The true value of 2-(4-lodophenyl)ethanol lies in the reactivity of its two functional groups: the
primary alcohol and the aryl iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [An In-depth Technical Guide to 2-(4-
lodophenyl)ethanol]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB92335978.htm
https://pubchemlite.lcsb.uni.lu/e/compound/3040770
https://www.chemnet.com/cas/en/52914-23-5/2-(4-iodophenyl)ethanol.html
https://www.benchchem.com/product/b1305254/docs#an-in-depth-technical-guide-to-2-4-iodophenyl-ethanol
https://www.benchchem.com/product/b1305254/docs#an-in-depth-technical-guide-to-2-4-iodophenyl-ethanol
https://www.benchchem.com/product/b1305254/docs#an-in-depth-technical-guide-to-2-4-iodophenyl-ethanol
https://www.benchchem.com/product/b1305254/docs#an-in-depth-technical-guide-to-2-4-iodophenyl-ethanol
https://www.benchchem.com/product/b1305254?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1305254?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1305254?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

